Cas no 43028-52-0 (3-Thiophenecarboxylicacid, 2-amino-5-nitro-)

• Product Name: 3-Thiophenecarboxylicacid, 2-amino-5-nitro-
• CAS No: 43028-52-0
• MF: C₅H₄N₂O₄S
• MW: 188.161259651184
• CID: 325326
• PubChem ID: 20552603
• Update Time: 2025-04-19

3-Thiophenecarboxylicacid, 2-amino-5-nitro- Chemical and Physical Properties

Names and Identifiers

• 3-Thiophenecarboxylicacid, 2-amino-5-nitro-
• 2-amino-5-nitrothiophene-3-carboxylic acid
• 3-Thiophenecarboxylicacid,2-amino-5-nitro-(9CI)
• DTXSID90608610
• 43028-52-0
• SCHEMBL11634369

• Inchi： 1S/C5H4N2O4S/c6-4-2(5(8)9)1-3(12-4)7(10)11/h1H,6H2,(H,8,9)
• InChI Key： IICFGCMPQMPNRU-UHFFFAOYSA-N
• SMILES： S1C(=CC(C(=O)O)=C1N)[N+](=O)[O-]

Computed Properties

• Exact Mass: 187.98917779g/mol
• Monoisotopic Mass: 187.98917779g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 137Ų